Cas no 1699108-09-2 (3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol
• CAS No: 1699108-09-2
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 6360432
• PubChem ID: 103038913
• Update Time: 2025-06-12

3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol
• EN300-1986193
• 1699108-09-2
• 3-[(3-chloro-4-fluorophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13ClFNO/c12-9-5-8(1-2-10(9)13)6-11(15)3-4-14-7-11/h1-2,5,14-15H,3-4,6-7H2
• InChI Key： GNBQBJSEMZQBLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol

Introduction to 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol (CAS No. 1699108-09-2) and Its Emerging Applications in Chemical Biology

3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol, identified by the chemical formula CAS No. 1699108-09-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The presence of both chloro and fluoro substituents on the aromatic ring, coupled with a pyrrolidinyl backbone, endows this molecule with unique electronic and steric properties that make it a promising candidate for drug discovery and molecular probe development. This introduction delves into the compound’s chemical characteristics, its potential biological activities, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol features a pyrrolidine ring linked to a benzyl group, where the benzene ring is substituted with a chloro group at the 3-position and a fluoro group at the 4-position. This specific substitution pattern is critical, as it influences both the compound’s solubility and its interaction with biological targets. The chloro group, being electron-withdrawing, can modulate the electronic properties of the aromatic system, while the fluoro group introduces metabolic stability and potential lipophilicity—key factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of well-defined binding pockets. The pyrrolidine moiety in 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol is particularly relevant in this context, as it serves as a versatile scaffold for designing molecules that can disrupt or enhance PPIs. For instance, modifications of the pyrrolidine ring have been shown to improve binding affinity and selectivity when interacting with targets such as kinases and transcription factors.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies suggest that molecules bearing similar structural motifs may interfere with critical signaling pathways involved in cancer progression. The chloro and fluoro substituents are known to enhance binding interactions with certain enzymes, making them valuable for developing kinase inhibitors. Furthermore, computational modeling studies have indicated that 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol could serve as a lead compound for further optimization toward therapeutic agents targeting specific oncogenic pathways.

Another area where this compound shows promise is in neurobiology. The pyrrolidine scaffold is commonly found in bioactive molecules that interact with central nervous system (CNS) receptors. Researchers have hypothesized that derivatives of 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol could modulate neurotransmitter receptors or ion channels, potentially offering novel treatments for neurological disorders. Preliminary in vitro assays have hinted at its ability to interact with G-protein coupled receptors (GPCRs), which are implicated in various physiological processes.

The synthesis of 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol presents an interesting challenge due to the need for precise functionalization of the aromatic ring while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrrolidine-pyridine linkage efficiently. These approaches not only enhance yield but also allow for rapid diversification of the molecular structure, enabling high-throughput screening for biologically active derivatives.

Recent advances in analytical chemistry have facilitated deeper insights into the physicochemical properties of CAS No 1699108-09-2. Techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating its three-dimensional structure and understanding how it interacts with biological targets at an atomic level. These structural insights are crucial for rational drug design, as they provide a foundation for optimizing potency and minimizing off-target effects.

The pharmacokinetic profile of 3-(3-chloro-4-fluorophenyl)methylpyrrolidin-3-ol is another critical consideration in its development as a drug candidate. Studies indicate that fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. However, further investigation is needed to assess potential issues such as bioaccumulation or toxicity associated with prolonged exposure to halogenated aromatic systems.

In conclusion, CAS No 1699108-09-2, or strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>strong>(CAS No 1699108